Cas no 114820-28-9 (Cholest-4-en-26-oicacid, 22-hydroxy-3-oxo-, d-lactone, (22R,25S)- (9CI))

• Product Name: Cholest-4-en-26-oicacid, 22-hydroxy-3-oxo-, d-lactone, (22R,25S)- (9CI)
• CAS No: 114820-28-9
• MF: C₂₇H₄₀O₃
• MW: 412.60470867157
• CID: 229831
• Update Time: 2024-03-01

Cholest-4-en-26-oicacid, 22-hydroxy-3-oxo-, d-lactone, (22R,25S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholest-4-en-26-oicacid, 22-hydroxy-3-oxo-, d-lactone, (22R,25S)- (9CI)
• Minabeolide6
• Cholest-4-en-26-oic acid, 22-hydroxy-3-oxo-, δ-lactone, (22R,25S)-

• Inchi： 1S/C27H40O3/c1-16-5-10-24(30-25(16)29)17(2)21-8-9-22-20-7-6-18-15-19(28)11-13-26(18,3)23(20)12-14-27(21,22)4/h15-17,20-24H,5-14H2,1-4H3
• InChI Key： ZCUMDOJIWYOOIK-UHFFFAOYSA-N
• SMILES： CC(C1OC(=O)C(C)CC1)C1C2(C(C3C(CC2)C2(C(=CC(CC2)=O)CC3)C)CC1)C

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 559.0±19.0 °C(Predicted)
• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives